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Compound of Interest

Compound Name: Dimethoxydiphenylsilane

Cat. No.: B146717

Technical Support Center:
Dimethoxydiphenyisilane

Welcome to the technical support center for Dimethoxydiphenylsilane (CAS No. 6843-66-9).
This resource is designed for researchers, scientists, and drug development professionals to
ensure safe and effective handling and use of this compound in your experiments.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with Dimethoxydiphenylsilane?

Al: Dimethoxydiphenylsilane is considered hazardous. It can cause skin and serious eye
irritation.[1][2] It is also important to note that this compound is moisture-sensitive and will react
with water or moisture in the air to liberate methanol, which has its own associated health risks.
[3] Ingestion of Dimethoxydiphenylsilane can lead to methanol poisoning, with symptoms
including nausea, vomiting, headache, and visual disturbances, potentially leading to
blindness.[3]

Q2: How should | properly store Dimethoxydiphenylsilane?

A2: To maintain its integrity, Dimethoxydiphenylsilane should be stored in a tightly sealed
container in a cool, dry, and well-ventilated place.[1][4] It is crucial to protect it from moisture.[5]
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[6] The recommended storage temperature is between 0-8°C.[7] Store it away from heat
sources, sparks, open flames, and direct sunlight.[3][6]

Q3: What materials are incompatible with Dimethoxydiphenylsilane?

A3: Dimethoxydiphenylsilane is incompatible with strong oxidizing agents, water, acids, and
alkalies.[1][3][5] Contact with these substances can trigger unwanted and potentially hazardous
reactions.

Q4: What are the hazardous decomposition products of Dimethoxydiphenylsilane?

A4: Upon decomposition, which can be caused by exposure to heat or fire,
Dimethoxydiphenylsilane can produce carbon oxides (CO, CO2), silicon oxides, and organic
acid vapors.[6][8][9] In the presence of water or moisture, it hydrolyzes to form methanol.[3][5]

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving
Dimethoxydiphenylsilane.

Issue 1: My reaction is producing unexpected side products or a lower than expected yield.

o Possible Cause: Contamination with water or moisture. Dimethoxydiphenylsilane readily
hydrolyzes in the presence of water, which can interfere with your desired reaction pathway.

[31[5]

e Troubleshooting Steps:
o Ensure all glassware is thoroughly dried before use.
o Use anhydrous solvents and reagents.

o Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent
exposure to atmospheric moisture.[9][10]

Issue 2: The Dimethoxydiphenylsilane appears cloudy or has formed a precipitate.
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e Possible Cause: The product has been exposed to moisture, leading to hydrolysis and the
formation of silanol or siloxane species.

e Troubleshooting Steps:
o Verify the integrity of the container seal.

o If the product's purity is critical for your application, consider purifying it by distillation. The
boiling point is 161°C at 15 mmHg.[7][11]

o For future prevention, always store the compound under the recommended conditions and
handle it in a dry, inert atmosphere.

Issue 3: | observe fuming when handling the compound.

o Possible Cause: This is likely due to the reaction of Dimethoxydiphenylsilane with
atmospheric moisture, releasing methanol vapor.

o Troubleshooting Steps:
o Handle the compound in a well-ventilated area, preferably within a fume hood.[3]

o Wear appropriate personal protective equipment (PPE), including safety goggles,
chemical-resistant gloves (neoprene or nitrile rubber are recommended), and a lab coat.[3]

o Minimize the time the container is open to the atmosphere.

Quantitative Data Summary

For quick reference, the key physical and chemical properties of Dimethoxydiphenylsilane
are summarized in the table below.
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Property Value

CAS Number 6843-66-9[2][12]

Molecular Formula C14H1602Si[2][12]
Molecular Weight 244.36 g/mol [2][12]
Appearance Colorless, clear liquid[7][12]
Boiling Point 161°C @ 15 mmHg[7][12]
Flash Point 121°C[4][12]

Density 1.08 g/cm3[12]

Refractive Index 1.541[12]

Purity >99.0%[12]

Experimental Protocols & Safety

Safe Handling Protocol:

e Engineering Controls: Always work in a well-ventilated area, such as a chemical fume hood,
to minimize inhalation of vapors.[3] Ensure that an eyewash station and safety shower are
readily accessible.[8]

» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles.[1]
o Hand Protection: Use neoprene or nitrile rubber gloves.[3]

o Skin Protection: Wear a lab coat and appropriate protective clothing to prevent skin
contact.[1]

e Handling: Avoid contact with skin, eyes, and clothing.[1] Do not breathe vapors or mist.[3]
Keep the container tightly closed when not in use.
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o Fire Safety: Keep away from heat, sparks, open flames, and other ignition sources.[3][6] Use
non-sparking tools when handling.[8] In case of fire, use water spray, foam, carbon dioxide,

or dry chemical extinguishers.[3]

Visual Guides

The following diagrams illustrate key logical relationships and workflows for safely handling
Dimethoxydiphenylsilane.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.gelest.com/wp-content/uploads/product_msds/SID4535.0-msds.pdf
https://www.sicosil.com/public/upload/files/20210913/1631526146.pdf
https://www.fishersci.com/store/msds?partNumber=AC351531000&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/product_msds/SID4535.0-msds.pdf
https://www.benchchem.com/product/b146717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Troubleshooting Experimental Issues

Unexpected Reaction Outcome
(e.g., low yield, side products)

Was the reaction performed
under anhydrous conditions?

Yes No
/ Implement rigorous anhydrous techniques:
Are all reagents and solvents - Dry glassware thoroughly
anhydrous and compatible? - Use anhydrous solvents

- Work under an inert atmosphere

es No

Yes No

Re-evaluate experimental protocol
and reagent purity.

Purify or replace

contaminated reagents.
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Safe Handling and Storage Workflow

Receiving Dimethoxydiphenylsilane

Store in a cool, dry, well-ventilated area
(0-8°C), away from heat and moisture.
Keep container tightly sealed.

l

Prepare for experiment:
- Work in a fume hood
- Wear appropriate PPE
- Ensure anhydrous conditions

'

Dispense and use in reaction.
Minimize exposure to air.

:

Clean up spills with absorbent material.
Dispose of waste according to regulations.

'

Tightly reseal container.
Return to proper storage.

Experiment Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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